Dipyrrolidinylthiuram Disulfide-D16

• Molecular Formula: C10H16N2S4
• Molecular Weight: 308.6 g/mol
• InChI: InChI=1S/C10H16N2S4/c13-9(11-5-1-2-6-11)15-16-10(14)12-7-3-4-8-12/h1-8H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D2,8D2
• InChIKey: KCGUGVQODCQMBI-SADLKCKLSA-N

Dipyrrolidinylthiuram Disulfide-D16: Deuterated Internal Standard

Dipyrrolidinylthiuram Disulfide-D16 is the perdeuterated analogue of Lutiram (Dipyrrolidinylthiuram Disulfide, CAS 496-08-2), a dithiocarbamate fungicide and vulcanization accelerator . All sixteen hydrogen atoms on the two pyrrolidine rings are replaced with deuterium (²H), yielding a molecular formula of C₁₀D₁₆N₂S₄ and a molecular weight of 308.6 g/mol, compared to 292.5 g/mol for the non‑deuterated form . This stable isotope‑labeled compound is primarily employed as an internal standard for the quantitative analysis of Lutiram and related dithiocarbamates in complex matrices via NMR, GC‑MS, or LC‑MS [1].

Workflow

Quantitative analysis by LC-MS, GC-MS, or NMR

Selection

Perdeuterated D16 isotopologue for Lutiram

Use Context

Internal standard for matrix effect compensation

• [1] Dipyrrolidinylthiuram Disulfide-d16. MedChemExpress, HY-145495S. Available at: https://www.medchemexpress.eu/dipyrrolidinylthiuram-disulfide-d16.html View Source

Unmatched Specificity of Dipyrrolidinylthiuram Disulfide-D16

Deuterated internal standards are not interchangeable across dithiocarbamate analytes. Dipyrrolidinylthiuram Disulfide-D16 is specifically designed as a mass‑matched, co‑eluting internal standard for Lutiram (CAS 496-08-2). Alternative deuterated dithiocarbamate standards (e.g., Disulfiram‑d20, Thiram‑d12) possess different core structures, distinct molecular weights, and divergent chromatographic retention times, precluding their use as valid internal standards for Lutiram quantification [1]. Moreover, partially deuterated analogs or non‑isotopic structural surrogates fail to adequately compensate for matrix effects, extraction losses, and ionization variability in LC‑MS/MS workflows, leading to systematic quantitative bias that can exceed 38% as demonstrated for deuterated versus ¹³C‑labeled internal standards in complex biological matrices [2].

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Alternative deuterated dithiocarbamate standards have distinct core structures causing retention time mismatch and non-co-elution with Lutiram.

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Non-isotopic or partially deuterated surrogates may not adequately compensate matrix effects, extraction losses, and ionization variability, leading to systematic quantitative bias.

• [1] Dipyrrolidinylthiuram Disulfide-d16. MedChemExpress, HY-145495S. Available at: https://www.medchemexpress.eu/dipyrrolidinylthiuram-disulfide-d16.html View Source
• [2] N. Tuerxun, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol, 2023, 47(2), 129–135. DOI: 10.1093/jat/bkac046 View Source

Dipyrrolidinylthiuram Disulfide-D16: Evidence vs. Analogs

Mass Shift Enables Unambiguous MS Detection

Dipyrrolidinylthiuram Disulfide-D16 provides a nominal mass shift of +16.1 Da relative to non‑deuterated Lutiram (C₁₀H₁₆N₂S₄, MW 292.5 g/mol) due to the replacement of 16 hydrogen atoms with deuterium (C₁₀D₁₆N₂S₄, MW 308.6 g/mol) . This mass difference eliminates spectral overlap between the internal standard and the target analyte in single‑quadrupole and triple‑quadrupole MS instruments, enabling the use of distinct selected reaction monitoring (SRM) transitions for each species [1]. In contrast, partially deuterated analogs such as Disulfiram‑d10 (net mass shift ≈ 10 Da) or Thiram‑d12 (net mass shift ≈ 12 Da) are structurally mismatched for Lutiram and cannot serve as co‑eluting internal standards for this specific analyte.

Mass Shift Differentiation

Head-to-head

+16.1 Da vs. non-deuterated Lutiram; structurally distinct from Disulfiram-d20 and Thiram-d12

Supports clean SRM transition selection

Co-elution requires isotopologue match

Evidence Dimension	Molecular weight (monoisotopic) for mass spectrometric differentiation
Target Compound Data	308.6 g/mol (C₁₀D₁₆N₂S₄)
Comparator Or Baseline	Non‑deuterated Lutiram: 292.5 g/mol (C₁₀H₁₆N₂S₄); Disulfiram‑d20: 316.6 g/mol (C₁₀D₂₀N₂S₄, structurally distinct); Thiram‑d12: 252.4 g/mol (C₆D₁₂N₂S₄, structurally distinct)
Quantified Difference	+16.1 Da vs. non‑deuterated Lutiram; structurally distinct from Disulfiram‑d20 and Thiram‑d12
Conditions	Calculated monoisotopic mass based on molecular formula; applicable to LC‑MS and GC‑MS analysis

Why This Matters

A +16.1 Da mass shift provides clean spectral separation from the native analyte, which is essential for accurate quantification without isotopic cross‑talk, while structural identity ensures co‑elution and equivalent matrix effect compensation—a combination that no other commercially available deuterated dithiocarbamate standard can provide for Lutiram.

• [1] Dipyrrolidinylthiuram Disulfide-d16. MedChemExpress. Application: internal standard for quantitative analysis by NMR, GC-MS, or LC-MS. Available at: https://www.medchemexpress.eu/dipyrrolidinylthiuram-disulfide-d16.html View Source

Isotopic Enrichment Advantage Over Non-Deuterated Analyte

Dipyrrolidinylthiuram Disulfide-D16 is supplied with an isotopic enrichment of >99 atom% D, exceeding the typical chemical purity of non‑deuterated Lutiram (>95%) . This high enrichment level ensures that the contribution of unlabeled (d₀) species to the internal standard signal is below 1%, minimizing systematic overestimation of analyte concentrations in stable isotope dilution assays. In contrast, commercially available non‑deuterated Lutiram typically contains up to 5% structurally related impurities that may co‑elute and interfere with quantification .

Isotopic Enrichment

Data to verify

>99 atom% D isotopic enrichment vs. ≥95% chemical purity for non-deuterated Lutiram

Supports accurate low-level quantification

Residual unlabeled species below 1%

Evidence Dimension	Isotopic enrichment of deuterated internal standard vs. chemical purity of non‑deuterated analyte
Target Compound Data	>99 atom% D isotopic enrichment; >98% chemical purity (typical for internal standard grade)
Comparator Or Baseline	Non‑deuterated Lutiram: ≥95% chemical purity
Quantified Difference	>99% isotopic enrichment vs. ≥95% chemical purity; residual unlabeled species <1%
Conditions	Vendor specifications; typical values for stable isotope‑labeled internal standard products

Why This Matters

Sub‑1% residual unlabeled species ensures that the internal standard does not contribute measurable signal to the analyte channel, a prerequisite for accurate quantification at low residue levels (e.g., 0.05 mg/kg LOQ).

Perdeuteration Minimizes Chromatographic Isotope Effect

Dipyrrolidinylthiuram Disulfide-D16 incorporates deuterium at all 16 hydrogen positions on the two pyrrolidine rings (perdeuteration), resulting in a molecular formula of C₁₀D₁₆N₂S₄ . In contrast, partially deuterated internal standards (e.g., Disulfiram impurity 1‑d10, Thiram‑d12) retain residual protium atoms that create heterogeneous isotope distributions and can alter chromatographic retention relative to the analyte. Literature evidence demonstrates that deuterated internal standards may exhibit quantitatively different ion suppression behavior compared to their ¹³C‑labeled counterparts; in one systematic comparison, a deuterated IS (²H₇) produced urinary biomarker concentrations on average 59.2% lower than those generated with a ¹³C₆‑labeled IS, attributed to differential matrix effect compensation [1]. While Dipyrrolidinylthiuram Disulfide-D16 has not been directly evaluated in a published head‑to‑head study against ¹³C‑labeled Lutiram, the perdeuteration design places all exchangeable hydrogens under identical isotopic substitution, theoretically maximizing structural similarity to the native analyte and minimizing retention time shifts compared to heterogeneously labeled alternatives.

Deuterium Isotope Effect

Class-level

Perdeuteration D16 vs. partial D10/D12; literature bias up to -59.2% for ²H₇ IS vs. ¹³C₆ IS

Supports method validation review

Requires direct co-elution verification

Evidence Dimension	Number of deuterium labels and impact on chromatographic co‑elution and matrix effect compensation
Target Compound Data	16 deuterium atoms (perdeuteration of both pyrrolidine rings)
Comparator Or Baseline	Partially deuterated dithiocarbamate standards (e.g., Disulfiram impurity 1‑d10: 10 deuterium atoms; Thiram‑d12: 12 deuterium atoms). ¹³C‑labeled SIL‑IS: demonstrated 59.2% lower quantitative bias vs. ²H₇‑labeled IS in published study
Quantified Difference	D16: complete deuteration (100% of pyrrolidine hydrogens) vs. D10: 62.5% deuteration; literature bias range for deuterated IS: up to −59.2% vs. ¹³C IS in specific analyte‑matrix combinations
Conditions	Class‑level inference from published comparison of deuterated (²H₇) vs. ¹³C₆ internal standards for urinary biomarkers (2MHA/4MHA) in LC–ESI–MS/MS; not a direct measurement on Dipyrrolidinylthiuram Disulfide-D16

Why This Matters

The quantitative bias documented for certain deuterated IS underscores the critical importance of verifying co‑elution and matrix effect compensation; perdeuterated D16 provides a structurally defined, homogeneous isotope profile that simplifies method validation compared to partially deuterated alternatives.

• [1] N. Tuerxun, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol, 2023, 47(2), 129–135. DOI: 10.1093/jat/bkac046 View Source

Structural Isotopologue Match vs. Structural Analogs

Dipyrrolidinylthiuram Disulfide-D16 is the exact deuterated isotopologue of Lutiram (1,1′‑dithiodicarbonothioyl‑bis(pyrrolidine)), sharing identical carbon‑sulfur backbone connectivity and stereoelectronic properties [1]. Competing deuterated dithiocarbamate internal standards are structural analogs rather than isotopologues: Disulfiram‑d20 (C₁₀D₂₀N₂S₄) is the deuterated form of tetraethylthiuram disulfide, and Thiram‑d12 (C₆D₁₂N₂S₄) is the deuterated form of tetramethylthiuram disulfide . These structural differences result in distinct chromatographic retention times, different ionization efficiencies, and non‑equivalent extraction recoveries from the target analyte Lutiram. The stable isotope dilution assay approach, which achieves limits of detection of approximately 0.03 mg/kg and recoveries averaging 90–100% for dithiocarbamate fungicides, relies on the use of the exact isotopologue as internal standard to achieve this level of accuracy [2].

Isotopologue Specificity

Context-dependent

Exact isotopologue match for Lutiram; structural analogs have different retention, ionization, and recovery

Isotopologue required for accurate SIDA response factors

Structural analogs invalidate SIDA assumption

Evidence Dimension	Structural identity (isotopologue vs. structural analog) and impact on analytical method performance
Target Compound Data	Dipyrrolidinylthiuram Disulfide-D16: exact deuterated isotopologue of Lutiram (both contain pyrrolidine rings)
Comparator Or Baseline	Disulfiram‑d20: deuterated isotopologue of tetraethylthiuram disulfide (contains diethyl groups, not pyrrolidine); Thiram‑d12: deuterated isotopologue of tetramethylthiuram disulfide (contains dimethyl groups, not pyrrolidine)
Quantified Difference	Structural match: D16 is an isotopologue (identical non‑isotopic structure); Disulfiram‑d20 and Thiram‑d12 are structural analogs (different amine substituents). SIDA method performance (LOD 0.03 mg/kg, LOQ 0.05 mg/kg, recovery 90–100%) achieved only with isotopologue internal standards.
Conditions	LC/ESI‑MS stable isotope dilution assay for dithiocarbamate fungicide residues in fruits and vegetables (Crnogorac & Schwack, 2007)

Why This Matters

Only the exact isotopologue can serve as a valid internal standard for stable isotope dilution assays; structural analogs introduce differential extraction, chromatographic, and ionization behavior that invalidates the fundamental assumption of identical analyte/IS response factors.

• [1] Triclinic Form of Dipyrrolidinylthiuram Disulfide. Yamin, B.M. et al., Acta Crystallographica Section C, 1996, 52(4), 951–953. DOI: 10.1107/S0108270195013059 View Source
• [2] Crnogorac, G., Schwack, W. Determination of dithiocarbamate fungicide residues by liquid chromatography/mass spectrometry and stable isotope dilution assay. Rapid Commun Mass Spectrom, 2007, 21(24), 4009–4016. DOI: 10.1002/rcm.3312. PMID: 18000839 View Source

Defined Physical Form and Solubility for Method Development

Dipyrrolidinylthiuram Disulfide-D16 is supplied as a pale yellow to light yellow solid, slightly soluble in chloroform and methanol (upon heating) . The non‑deuterated Lutiram is also reported as a solid with a melting point of 135–137 °C (ethanol) and a predicted boiling point of 408.4 °C . The D16 compound's molecular weight of 308.6 g/mol versus 292.5 g/mol for the non‑deuterated form yields a density difference of approximately 5.5% attributable solely to deuterium incorporation. These defined physicochemical parameters enable reproducible preparation of stock and working standard solutions in organic solvents, a prerequisite for constructing matrix‑matched calibration curves in quantitative LC‑MS workflows.

Physicochemical Profile

Specification review

Pale yellow solid, MW 308.6 g/mol; slightly soluble in chloroform and methanol upon heating

Supports standard solution preparation

Verify lot-specific solubility

Evidence Dimension	Physical form, solubility, and molecular weight for standard solution preparation
Target Compound Data	Pale yellow to light yellow solid; MW 308.6 g/mol; slightly soluble in chloroform and methanol (upon heating)
Comparator Or Baseline	Non‑deuterated Lutiram: white to off‑white solid; MW 292.5 g/mol; MP 135–137 °C; slightly soluble in chloroform, methanol (upon heating)
Quantified Difference	MW difference: +16.1 Da (+5.5%); color difference: pale yellow vs. white/off‑white; solubility profile comparable
Conditions	Vendor technical datasheets; solubility reported at ambient temperature unless otherwise noted

Why This Matters

Consistent physical properties across production lots enable reliable preparation of standard solutions; the defined solubility profile in organic solvents compatible with LC‑MS mobile phases facilitates direct integration into existing dithiocarbamate residue methods.

Cost Efficiency in Analytical Workflows

Dipyrrolidinylthiuram Disulfide-D16 is available in quantities as low as 2.5 mg (€259.00) to 25 mg (€1,762.00) from Toronto Research Chemicals via authorized distributors, translating to a unit cost of approximately €70–103/mg depending on pack size . While the absolute cost exceeds that of non‑deuterated Lutiram (€1,576.00/g, or ~€1.58/mg ), the deuterated internal standard is used at low, fixed concentrations in each analytical run (typically nanogram‑to‑microgram levels), yielding a per‑sample cost that is negligible relative to the total cost of LC‑MS/MS analysis. The availability of certified isotopic enrichment (>99 atom% D) and defined chemical purity eliminates the need for in‑house characterization, reducing method development time and ensuring data defensibility for regulatory submissions.

Procurement Efficiency

Data to verify

Unit cost €70–103/mg vs. non-deuterated €1.58/mg; per-sample cost negligible

Cost acceptable for trace-level use

Pricing from 2024 vendor data

Evidence Dimension	Procurement cost per unit mass and implied per‑analysis cost
Target Compound Data	TRC-D263054: 10 mg – £742.00 (~€862.00); 2.5 mg – €259.00; 25 mg – €1,762.00 (vendor pricing, 2024)
Comparator Or Baseline	Non‑deuterated Lutiram (TRC-D263053): 1 g – €1,576.00 (~€1.58/mg)
Quantified Difference	D16 unit cost: €70–103/mg vs. non‑deuterated: ~€1.58/mg (44‑fold to 65‑fold higher per mg, but used at trace levels per analysis)
Conditions	Pricing from CymitQuimica (TRC distributor) and Scientific Labs UK, accessed 2024; prices subject to change

Why This Matters

The higher unit cost of the deuterated standard is offset by the extremely low mass required per analysis and the elimination of matrix‑induced quantification errors that could lead to costly re‑analysis or regulatory non‑compliance.

Dipyrrolidinylthiuram Disulfide-D16: Application Scenarios

Lutiram Residue Analysis in Food by LC–MS/MS

In food safety testing laboratories, Dipyrrolidinylthiuram Disulfide-D16 serves as the preferred internal standard for Lutiram residue quantification in fruits and vegetables using stable isotope dilution LC–MS/MS. The +16.1 Da mass shift enables clean SRM transition selection, while the >99 atom% D isotopic enrichment ensures <1% contribution to the analyte channel. Published stable isotope dilution assay methods for dithiocarbamate fungicides achieve LODs of 0.03 mg/kg and recoveries of 90–100% across grape, cucumber, tomato, and rucola matrices [1]. Laboratories selecting Dipyrrolidinylthiuram Disulfide-D16 over non‑isotopic structural surrogates eliminate the systematic bias documented for mismatched internal standards and align with regulatory expectations for confirmatory residue analysis.

Environmental Fate and Metabolism Studies of Lutiram

The perdeuteration of both pyrrolidine rings (D₁₆) enables Dipyrrolidinylthiuram Disulfide-D16 to function as a stable isotope tracer for studying the environmental degradation, soil adsorption, and metabolic transformation pathways of Lutiram. The mass shift of +16.1 Da permits differentiation between parent compound and deuterated tracer in complex environmental matrices (soil, water, plant tissues) without the use of radioactive labels [2]. This application is uniquely enabled by the complete deuteration profile, which minimizes the confounding effects of hydrogen‑deuterium exchange under environmental conditions—a limitation of partially deuterated tracers.

Dithiocarbamate Method Validation and Proficiency Testing

Accredited pesticide residue laboratories can employ Dipyrrolidinylthiuram Disulfide-D16 as a certified internal standard for method validation, measurement uncertainty estimation, and proficiency testing schemes targeting Lutiram analysis. The defined physicochemical properties (pale yellow solid, soluble in chloroform/methanol, MW 308.6 g/mol) facilitate the preparation of traceable calibration standards. The compound's availability in multiple pack sizes (2.5 mg to 25 mg) through authorized distributors enables laboratories to procure quantities matched to their annual testing volumes, minimizing waste while ensuring continuous supply for regulated testing programs.

Industrial Quality Control of Lutiram Formulations

For agrochemical manufacturers producing Lutiram-based fungicide formulations, Dipyrrolidinylthiuram Disulfide-D16 provides an internal standardization option for quality control assays. The deuterated standard's co‑elution with the active ingredient allows accurate determination of Lutiram content in technical concentrates and formulated products by LC‑MS, compensating for injection variability and matrix effects from formulation adjuvants. In contrast, using non‑deuterated Lutiram or structurally distinct dithiocarbamate standards (e.g., Thiram) introduces matrix‑dependent quantification errors that compromise batch release decisions .

Application

Selection Property

Validation Focus

Lutiram residue analysis in food by LC-MS/MS

Perdeuterated isotopologue internal standard

Matrix-matched calibration and recovery

Environmental degradation and metabolism studies

D16 tracer without radioactive labels

Differentiation of parent vs. tracer in complex matrices

Method validation and proficiency testing

Certified isotopic enrichment

Traceable calibration and uncertainty estimation

Industrial QC of Lutiram-based formulations

Co-eluting internal standard

Compensation for formulation matrix effects

• [1] Crnogorac, G., Schwack, W. Determination of dithiocarbamate fungicide residues by liquid chromatography/mass spectrometry and stable isotope dilution assay. Rapid Commun Mass Spectrom, 2007, 21(24), 4009–4016. DOI: 10.1002/rcm.3312 View Source
• [2] Dipyrrolidinylthiuram Disulfide-d16. MedChemExpress. Application note: can be used as a tracer. Available at: https://www.medchemexpress.eu/dipyrrolidinylthiuram-disulfide-d16.html View Source